Cas no 296264-57-8 (4-(5-Methoxy-1,2-dimethyl-1H-indol-3-yl)-1,3-thiazol-2-amine)

4-(5-Methoxy-1,2-dimethyl-1H-indol-3-yl)-1,3-thiazol-2-amine structure
296264-57-8 structure
Product Name:4-(5-Methoxy-1,2-dimethyl-1H-indol-3-yl)-1,3-thiazol-2-amine
CAS No:296264-57-8
MF:C14H15N3OS
MW:273.353401422501
MDL:MFCD00425556
CID:2130075
PubChem ID:804956
Update Time:2025-04-21

4-(5-Methoxy-1,2-dimethyl-1H-indol-3-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 4-(5-Methoxy-1,2-dimethyl-1H-indol-3-yl)thiazol-2-ylamine
    • SR-01000325738
    • 4-(5-methoxy-1,2-dimethyl-3-indolyl)-2-thiazolamine
    • MFCD00425556
    • BBL010306
    • ALBB-014477
    • 4-(5-Methoxy-1,2-dimethyl-1H-indol-3-yl)-thiazol-2-ylamine
    • 296264-57-8
    • CS-0312865
    • Q27195771
    • TimTec1_008463
    • AKOS000301312
    • STK371213
    • 2-thiazolamine, 4-(5-methoxy-1,2-dimethyl-1H-indol-3-yl)-
    • CHEMBL1496991
    • SCHEMBL5482807
    • SMR000514455
    • SR-01000325738-1
    • 4-(5-methoxy-1,2-dimethylindol-3-yl)-1,3-thiazol-2-amine
    • 4-(5-methoxy-1,2-dimethyl-1H-indol-3-yl)-1,3-thiazol-2-amine
    • 4-(5-Methoxy-1,2-dimethyl-1H-indol-3-yl)-2-thiazolamine
    • 4-(5-Methoxy-1,2-dimethyl-1H-indol-3-yl)-1,3-thiazol-2-amine, AldrichCPR
    • DB-348711
    • Oprea1_516953
    • HMS1558C11
    • HMS2828G04
    • CHEBI:114371
    • DTXSID801327932
    • Oprea1_852689
    • 4-(5-methoxy-1,2-dimethyl-1H-indol-3-yl)thiazol-2-amine
    • MLS001208391
    • VS-02433
    • DTXCID001757337
    • H30747
    • FM123615
    • 4-(5-Methoxy-1,2-dimethyl-1H-indol-3-yl)-1,3-thiazol-2-amine
    • MDL: MFCD00425556
    • Inchi: 1S/C14H15N3OS/c1-8-13(11-7-19-14(15)16-11)10-6-9(18-3)4-5-12(10)17(8)2/h4-7H,1-3H3,(H2,15,16)
    • InChI Key: VPDSGUDJGGDJMS-UHFFFAOYSA-N
    • SMILES: S1C(N)=NC(=C1)C1=C(C)N(C)C2C=CC(=CC=21)OC

Computed Properties

  • Exact Mass: 273.09358328g/mol
  • Monoisotopic Mass: 273.09358328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 81.3Ų

4-(5-Methoxy-1,2-dimethyl-1H-indol-3-yl)-1,3-thiazol-2-amine Security Information

  • Hazard Category Code: 25
  • Safety Instruction: 45
  • Hazardous Material Identification: Xi T
  • HazardClass:IRRITANT

4-(5-Methoxy-1,2-dimethyl-1H-indol-3-yl)-1,3-thiazol-2-amine Pricemore >>

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abcr
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